N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)cinnamamide

• IUPAC Name: (E)-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C22H25N3O/c1-24(2)21(19-16-25(3)20-12-8-7-11-18(19)20)15-23-22(26)14-13-17-9-5-4-6-10-17/h4-14,16,21H,15H2,1-3H3,(H,23,26)/b14-13+
• InChI Key: QVDNSMGECMXYPO-BUHFOSPRSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C=CC3=CC=CC=C3)N(C)C
• Isomeric SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)/C=C/C3=CC=CC=C3)N(C)C
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)cinnamamide, also known as DMAC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMAC is a cinnamamide derivative that contains an indole ring and a dimethylamino group. This compound has been synthesized and studied extensively for its unique properties and potential applications in biochemistry, pharmacology, and materials science.

Scientific Research Applications

Pharmacological and Toxicological Insights

• Cinnamic Acid Derivatives in Anticancer Research : Cinnamic acid derivatives, which share a functional relationship with the queried compound through the cinnamamide portion, have been extensively studied for their anticancer properties. These derivatives have shown potential in medicinal research as antitumor agents, with a focus on synthesizing and evaluating various cinnamoyl acids, esters, amides, and hydrazides for their antitumor efficacy (De, Baltas, & Bedos-Belval, 2011).

• Cinnamaldehyde and Pharmacokinetics : Another component, cinnamaldehyde, derived from Cinnamon and related to the cinnamamide group, has been reviewed for its glucolipid lowering effects, pharmacokinetics, and safety. This compound exhibits effects through multiple signaling pathways, highlighting the complex interactions and potential pharmacological applications of such compounds (Zhu et al., 2017).

• Toxicity and Carcinogenicity of Dimethylarsinic Acid : Research into dimethylarsinic acid, which shares structural motifs with the query compound through its dimethylamino group, has provided critical reviews on metabolism, toxicity, and carcinogenicity, offering insights into how similar compounds might interact within biological systems and their potential risks (Kenyon & Hughes, 2001).

Neuropharmacological Investigations

• Neuropharmacology of N,N-Dimethyltryptamine : Studies on N,N-dimethyltryptamine (DMT), which shares the dimethylamino group and indole structure with the queried compound, provide insights into its roles in the central nervous system and its potential as a neurotransmitter. This research underscores the significance of such compounds in exploring brain function and the mechanisms of action in the periphery and central nervous system (Carbonaro & Gatch, 2016).